Cas no 1251620-05-9 (6-[(4-methylpiperidin-1-yl)sulfonyl]-2-(2-phenylethyl)-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one)

• Product Name: 6-[(4-methylpiperidin-1-yl)sulfonyl]-2-(2-phenylethyl)-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one
• CAS No: 1251620-05-9
• MF: C₂₀H₂₄N₄O₃S
• MW: 400.494563102722
• CID: 5820244
• PubChem ID: 49665978
• Update Time: 2025-05-24

6-[(4-methylpiperidin-1-yl)sulfonyl]-2-(2-phenylethyl)-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-(4-methylpiperidin-1-yl)sulfonyl-2-(2-phenylethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-one
• 6-[(4-methylpiperidin-1-yl)sulfonyl]-2-(2-phenylethyl)-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one
• 6-((4-methylpiperidin-1-yl)sulfonyl)-2-phenethyl-[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one
• F3406-8358
• 1251620-05-9
• AKOS021767368
• VU0624972-1

• Inchi： 1S/C20H24N4O3S/c1-16-9-12-22(13-10-16)28(26,27)18-7-8-19-21-24(20(25)23(19)15-18)14-11-17-5-3-2-4-6-17/h2-8,15-16H,9-14H2,1H3
• InChI Key： LZWHOCWYKOGPPB-UHFFFAOYSA-N
• SMILES： C12=NN(CCC3=CC=CC=C3)C(=O)N1C=C(S(N1CCC(C)CC1)(=O)=O)C=C2

Computed Properties

• Exact Mass: 400.15691181g/mol
• Monoisotopic Mass: 400.15691181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 798
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 81.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Triazolones

Additional information on 6-[(4-methylpiperidin-1-yl)sulfonyl]-2-(2-phenylethyl)-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one

Introduction to 6-[(4-methylpiperidin-1-yl)sulfonyl]-2-(2-phenylethyl)-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one (CAS No. 1251620-05-9)

6-[(4-methylpiperidin-1-yl)sulfonyl]-2-(2-phenylethyl)-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique scaffolding and potential biological activities. This compound belongs to the triazolopyridine class, which is well-documented for its diverse pharmacological properties. The presence of a sulfonyl group and a 4-methylpiperidine moiety in its structure suggests potential interactions with biological targets, making it a promising candidate for further investigation in drug discovery.

The chemical structure of 6-[(4-methylpiperidin-1-yl)sulfonyl]-2-(2-phenylethyl)-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one (CAS No. 1251620-05-9) features a triazolopyridine core fused with a phenethyl group and a sulfonyl-substituted piperidine ring. This arrangement creates a multifaceted pharmacophore that could interact with various enzymes and receptors. The sulfonyl group is particularly noteworthy as it is often associated with enhanced binding affinity and selectivity in drug molecules.

Recent advancements in computational chemistry have enabled the virtual screening of such compounds to identify potential hits for further experimental validation. The virtual screening of 6-[(4-methylpiperidin-1-yl)sulfonyl]-2-(2-phenylethyl)-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one has revealed its potential as an inhibitor of certain kinases and other enzymes implicated in inflammatory and neoplastic processes. These findings align with the growing interest in kinase inhibitors as therapeutic agents.

In vitro studies have begun to elucidate the mechanism of action of this compound. Initial experiments suggest that it may exert its effects by modulating the activity of specific enzymes involved in cellular signaling pathways. For instance, its interaction with protein kinases could lead to the inhibition of pathways such as the MAPK pathway, which is known to play a role in cell proliferation and differentiation.

The synthesis of 6-[(4-methylpiperidin-1-yl)sulfonyl]-2-(2-phenylethyl)-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one presents both challenges and opportunities for medicinal chemists. The complex heterocyclic system requires precise synthetic strategies to ensure high yield and purity. Modern synthetic techniques, including transition metal-catalyzed reactions and flow chemistry, have been explored to optimize the synthesis process. These methods not only improve efficiency but also enhance scalability for potential industrial applications.

The pharmacokinetic properties of this compound are also under investigation. Understanding how the body processes and eliminates 6-[(4-methylpiperidin-1-yl)sulfonyl]-2-(2-phenylethyl)-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one is crucial for determining its therapeutic window and potential side effects. Preliminary data suggest that the compound exhibits moderate solubility in water and lipids, which could influence its absorption and distribution within the body.

One of the most exciting aspects of this research is the potential application of 6-[(4-methylpiperidin-1-yl)sulfonyl]-2-(2-phenylethyl)-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one in treating diseases associated with abnormal kinase activity. For example, studies are ongoing to evaluate its efficacy in models of chronic inflammation and cancer. The ability to selectively modulate kinase activity could lead to novel therapeutics that address unmet medical needs.

The development of new drug candidates is often a lengthy and resource-intensive process. However,6-(4-methyl-piperidin -1 - ylsulfonyl) - - - - - - - - - - - 6 -( - phenylethyl ) - 6 H , 5 H [ 1 , 5 , 7 ] tri az olo [ 5 , 4 - b ] py rid ine ) ( C A S N O . 12 51620 -0 5 -9 ) has shown promise as a starting point for further optimization through structure-based drug design. By leveraging computational tools to model how this compound interacts with its target proteins, researchers can make informed modifications to enhance its potency, selectivity, and pharmacokinetic profile.

The collaboration between academic researchers and pharmaceutical companies has been instrumental in advancing the study of 6-( ( ( ( ( ( ( ( ( ( ( methyl piper id ine ) ) ) ) ) ) ) ) ) ) sul fon y l ) ] - [ [ [ [ [ [ phen y l eth y l ) ] ] ] ] ] ] ] tri az olo py rid ine derivatives like this one. Such partnerships facilitate the translation of laboratory discoveries into clinical candidates, ultimately benefiting patients worldwide.

In conclusion,6-(methyl-piperidine-sulfonyl)-(phenylethyl)-triazolopyridineone represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with preliminary evidence of biological activity, make it an attractive target for further investigation. As research continues, we can anticipate more insights into its mechanisms of action and therapeutic applications, contributing to the development of novel treatments for various diseases.